3-Ethynylanisole
Overview
Description
3-Ethynylanisole, also known as 1-Ethynyl-3-methoxybenzene, is an acetylene derivative . It is a colorless to light orange to yellow clear liquid .
Molecular Structure Analysis
The molecular formula of 3-Ethynylanisole is C9H8O . It has an average mass of 132.159 Da and a monoisotopic mass of 132.057510 Da . The linear formula is CH3OC6H4C≡CH .Physical And Chemical Properties Analysis
3-Ethynylanisole has a density of 1.0±0.1 g/cm3 . Its boiling point is 204.4±23.0 °C at 760 mmHg . The vapour pressure is 0.4±0.4 mmHg at 25°C . The enthalpy of vaporization is 42.3±3.0 kJ/mol . The flash point is 69.6±18.3 °C . The index of refraction is 1.530 . The molar refractivity is 40.2±0.4 cm3 .Scientific Research Applications
Photoluminescence Properties
- Alkynyl-Protected Gold Clusters: 3-Ethynylanisole (EA-H) has been used in the synthesis of homoleptic alkynyl-protected gold clusters, specifically Au22(C≡CR)18. Research on these clusters reveals that while the geometric and electronic structures of these clusters are not significantly affected by the R groups (including EA-H), the photoluminescence quantum yield shows variation dependent on the R group, with one of the highest values observed when R = Ph (Ito, Takano, & Tsukuda, 2019).
Synthesis of 3-Coumaranones
- Gold-Catalyzed Intermolecular Alkyne Oxidation: Utilizing 3-Ethynylanisole in a gold-catalyzed intermolecular alkyne oxidation strategy leads to the synthesis of versatile 3-coumaranones. This approach indicates the usefulness of 3-Ethynylanisole in creating compounds like sulfuretin, highlighting its role in organic synthesis (Shu et al., 2015).
Crystal Engineering
- C–H⋯O Supramolecular Synthon: In crystal engineering, 3-Ethynylanisole (among other para-substituted ethynylbenzene derivatives) has been utilized to study molecular packing. The research shows that these compounds form infinite chains of molecules linked by intermolecular C–H⋯O hydrogen bonds, contributing to our understanding of molecular interactions in crystal structures (Dai et al., 2004).
Alkyne-Functionalized Cellulose Fibers
- Click Reactivity in Cellulose Fibers: Poly(3-ethynylaniline) with pendant alkynyl groups, obtained through the polymerization of 3-ethynylaniline, is used to produce alkyne-functionalized cellulose fibers. This in situ chemical polymerization technology offers a new platform for click functionalization of cellulose fibers, demonstrating 3-Ethynylanisole's role in material science (Xiao et al., 2017).
Safety And Hazards
3-Ethynylanisole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system .
properties
IUPAC Name |
1-ethynyl-3-methoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O/c1-3-8-5-4-6-9(7-8)10-2/h1,4-7H,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZASXCTCNZKFDTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90348802 | |
Record name | 3-Ethynylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90348802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynylanisole | |
CAS RN |
768-70-7 | |
Record name | 3-Methoxyphenylacetylene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=768-70-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Ethynylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90348802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethynyl-3-methoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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